Cas no 804556-49-8 ((1S)-1-Cyanobutane-1,4-diyl diacetate)

• Product name: (1S)-1-Cyanobutane-1,4-diyl diacetate
• CAS No: 804556-49-8
• MF: C₉H₁₃NO₄
• MW: 199.204
• CID: 2851672
• PubChem ID: 71407539

(1S)-1-Cyanobutane-1,4-diyl diacetate Chemical and Physical Properties

Names and Identifiers

• (1S)-1-Cyanobutane-1,4-diyl diacetate
• DTXSID40828104
• 804556-49-8

• Inchi： InChI=1S/C9H13NO4/c1-7(11)13-5-3-4-9(6-10)14-8(2)12/h9H,3-5H2,1-2H3/t9-/m0/s1
• InChI Key： BIOSKAKRUYHNII-VIFPVBQESA-N

Computed Properties

• Exact Mass: 199.08445790Da
• Monoisotopic Mass: 199.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.4Ų
• XLogP3: 0.5